(3,4-Difluoro-1,2-phenylene)dimethanol

• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol
• IUPAC Name: [3,4-difluoro-2-(hydroxymethyl)phenyl]methanol
• InChI: InChI=1S/C8H8F2O2/c9-7-2-1-5(3-11)6(4-12)8(7)10/h1-2,11-12H,3-4H2
• InChI Key: PTWOFZNYPYSWKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1CO)CO)F)F

Description

(3,4-Difluoro-1,2-phenylene)dimethanol is a useful research compound. Its molecular formula is C8H8F2O2 and its molecular weight is 174.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of LAH (6.2 g, 0.163 mol) in dry THF (100 ml) is added a solution of compound 3,4-difluoro-phthalic acid (15 g, 0.074 mol) in THF (75 mL), drop wise at 0° C. The resulting mixture is refluxed for 3 h. After 3 h the reaction mixture is cooled and quenched with saturated Na2SO4 solution. Then the reaction mass is filtered through a pad of celite and the bed is washed thoroughly with MeOH. The combined filtrate is concentrated to yield a crude product that is purified by column chromatography (silica, 5% MeOH in DCM). Combination of appropriate fractions followed by removal of the solvent yields white solid (7 g, 54.2%).